Cas no 1152950-63-4 (2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide)

• Product Name: 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide
• CAS No: 1152950-63-4
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6033737
• PubChem ID: 28412418
• Update Time: 2025-06-14

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide
• 1H-Pyrazole-1-acetamide, 4-amino-3,5-dimethyl-
• 2-(4-amino-3,5-dimethylpyrazol-1-yl)acetamide
• AKOS000221772
• 1152950-63-4
• EN300-1105753
• VS-10786

• Inchi： 1S/C7H12N4O/c1-4-7(9)5(2)11(10-4)3-6(8)12/h3,9H2,1-2H3,(H2,8,12)
• InChI Key： RRSRWMPCWJFBCI-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)C(C)=C(N)C(C)=N1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

Comprehensive Overview of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide (CAS No. 1152950-63-4)

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide, with the CAS number 1152950-63-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including its acetamide and amino functional groups, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for pyrazole-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide for its possible role in modulating enzymatic pathways and receptor interactions. Its molecular structure allows for selective binding to biological targets, which is a critical factor in the design of new drugs. This compound is often discussed in the context of small molecule inhibitors and kinase modulation, topics that are highly relevant in contemporary drug discovery.

The synthesis of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide involves multi-step organic reactions, with a focus on achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. These methods ensure that the material meets the stringent quality standards required for research and development. The compound's stability and solubility profiles are also key considerations for its practical applications.

One of the most frequently asked questions about 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide relates to its potential applications in cancer research. Preliminary studies suggest that pyrazole derivatives may exhibit anti-proliferative effects on certain cancer cell lines. While this compound is still under investigation, its mechanism of action and efficacy are subjects of ongoing research. Another area of interest is its potential use in neurodegenerative diseases, where small molecules like this could play a role in modulating neuronal pathways.

From an industrial perspective, 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is valued for its versatility. It serves as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical sector. The compound's scalability and cost-effectiveness are important factors for large-scale production. Additionally, its compatibility with various catalytic systems and reaction conditions makes it a preferred choice for chemists.

Environmental and safety considerations are paramount when working with 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to ensure safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when using this compound. Its biodegradability and ecotoxicological profile are also areas of interest for sustainable chemistry initiatives.

In conclusion, 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)acetamide (CAS No. 1152950-63-4) is a compound with significant potential in both academic and industrial settings. Its unique chemical properties and biological activities make it a valuable subject for further study. As research continues to uncover new applications, this compound is likely to remain a focal point in the fields of medicinal chemistry and drug development.